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Compound of Interest

Compound Name:
1-(2-Chloro-6-

methoxyphenyl)ethanone

CAS No.: 881883-32-5

Cat. No.: B1490065

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of the mass spectrometric behavior of 1-(2-
Chloro-6-methoxyphenyl)ethanone (CAS 881883-32-5).[1] As a sterically congested, di-

ortho-substituted acetophenone, this molecule exhibits distinct fragmentation pathways driven

by the "Ortho Effect," distinguishing it from its meta- and para-isomers.[1] This document is

designed for analytical chemists and drug development researchers requiring precise

identification, quantification, and structural validation protocols.

Molecular Architecture & MS Relevance
The analyte, 1-(2-Chloro-6-methoxyphenyl)ethanone (MW: 184.62 g/mol ), presents a

unique challenge in mass spectrometry due to the steric crowding around the carbonyl group.

[1]

Structural Constraints
Core: Acetophenone.[1][2][3][4][5][6]
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Substituents:

Position 2 (Ortho): Chlorine atom (Electron withdrawing, heavy isotope signature).[1]

Position 6 (Ortho): Methoxy group (Electron donating, potential for H-

transfer/rearrangement).[1]

Steric Inhibition: The acetyl group is forced out of planarity with the phenyl ring, reducing

conjugation and altering ionization energies compared to non-hindered isomers.[1]

Table 1: Physicochemical Constants for MS Optimization

Parameter Value MS Implication

Monoisotopic Mass
184.0291 Da (

Cl)

Target ion for SIM/SRM

modes.[1]

Isotope Pattern M (100%) : M+2 (32.5%)
Distinctive 3:1 Chlorine

signature for confirmation.[1]

LogP ~2.3
Suitable for Reverse Phase LC

(C18) or GC.[1]

pKa N/A (Non-ionizable core)

Requires adduct formation (

,

) in ESI.[1]

Ionization Modalities & Fragmentation Mechanics[7]
[8]
A. Electron Ionization (EI) – 70 eV
In GC-MS, the rigid structure facilitates high-energy fragmentation.[1] The spectrum is

dominated by alpha-cleavage and ortho-driven rearrangements.[1]

Molecular Ion (
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): Observable at m/z 184.[1] The intensity is modulated by the stability of the aromatic ring
but reduced by the lability of the acetyl group.[1]

Base Peak (Alpha-Cleavage): The bond between the carbonyl carbon and the methyl group

is weak.[1]

[1]

m/z 169: The resulting acylium ion is typically the base peak (100% relative abundance).

[1]

Secondary Fragmentation:

m/z 141: Loss of CO from the acylium ion (

).[1] This forms the substituted phenyl cation

.[1]

B. Electrospray Ionization (ESI) – Positive Mode
In LC-MS, the molecule lacks a basic nitrogen, making protonation dependent on the carbonyl

oxygen.[1]

Primary Adducts:

: m/z 185.03.

: m/z 207.02 (Common in unbuffered mobile phases).[1]

Fragmentation (CID): Low collision energy usually yields the loss of the acetyl group or

methanol (via ortho-effect).[1]

The "Ortho Effect": A Diagnostic Mechanism[1]
The defining feature of this molecule's mass spectrum is the Ortho Effect.[1] Unlike meta- or

para-isomers, the proximity of the acetyl oxygen to the methoxy group and chlorine atom

facilitates specific rearrangement pathways.[1]

Mechanism:
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Interaction: The carbonyl oxygen can abstract a hydrogen or interact electronically with the

ortho-methoxy group.[1]

Neutral Loss: This often leads to the elimination of formaldehyde (

) or methyl radicals directly from the methoxy group, which is energetically forbidden in other
isomers.[1]

Visualization: Fragmentation Pathway
The following diagram illustrates the competitive fragmentation pathways, highlighting the

critical alpha-cleavage and the subsequent degradation of the acylium ion.[1]

Parent Ion (M+•)
m/z 184 (100%)
m/z 186 (32%)

Acylium Ion
[Ar-C≡O]+
m/z 169

Alpha Cleavage
(-CH3•, -15 Da)

Ortho-Methoxy Loss
[M - CH3•]+

m/z 169 (Isomer)

Ortho Effect
(Methoxy cleavage)

Phenyl Cation
[Ar]+

m/z 141

Decarbonylation
(-CO, -28 Da)

Click to download full resolution via product page

Caption: Figure 1. Competitive fragmentation pathways for 1-(2-Chloro-6-
methoxyphenyl)ethanone under EI conditions.

Experimental Protocol
A. Sample Preparation (Standardized)
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This protocol ensures minimal degradation and optimal ionization efficiency.[1]

Stock Solution: Dissolve 1.0 mg of analyte in 1.0 mL of LC-MS grade Methanol. (Conc: 1

mg/mL).[1]

Working Standard: Dilute Stock 1:1000 in 50:50 Methanol:Water + 0.1% Formic Acid. (Conc:

1 µg/mL or 1 ppm).[1]

Filtration: Pass through a 0.22 µm PTFE syringe filter to remove particulates.[1]

B. Instrument Settings (LC-MS/MS)[1]
Source: ESI Positive.[1]

Capillary Voltage: 3.5 kV.[1]

Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the labile acetyl group).

[1]

Desolvation Temp: 350°C.

MRM Transitions (Quantitation):

Quantifier:

(Loss of

/Formation of Acylium).[1]

Qualifier:

(Loss of Acetyl group).[1]

Data Interpretation & Quality Control
To validate the identity of 1-(2-Chloro-6-methoxyphenyl)ethanone, the analyst must verify

three specific spectral fingerprints.

Validation Checklist
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The Chlorine Isotope Signature: The parent ion cluster must show the characteristic 3:1

intensity ratio between m/z 184 and m/z 186.[1] Any deviation suggests interference or

dehalogenation.[1]

The Acylium Base Peak: In EI, the peak at m/z 169 should be dominant.[1] If m/z 141 is

higher, the ionization energy may be too high (thermal degradation).[1]

Absence of McLafferty Rearrangement: Unlike alkyl ketones with gamma-hydrogens, this

molecule cannot undergo a standard McLafferty rearrangement (m/z 58).[1] The presence of

such a peak indicates contamination with aliphatic ketones.[1]

Troubleshooting Table
Observation Root Cause Corrective Action

Low [M+H]+ Intensity
Poor protonation site

availability.[1]

Add 5mM Ammonium Formate

to mobile phase to encourage

or stabilize protonation.[1]

Split Peaks
Column overloading or

tautomerization.

Dilute sample 10x; Ensure pH

< 4 to suppress enol formation.

M+2 Peak Missing
Detector saturation or wrong

window.

Check detector gain; widen

scan range to include +2 Da

window.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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